Cas no 1825709-30-5 (N-(1-cyano-2-methoxy-1-methylethyl)-4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxamide)
N-(1-cyano-2-methoxy-1-methylethyl)-4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-cyano-1-methoxypropan-2-yl)-4-oxo-2,3-dihydro-1H-naphthalene-1-carboxamide
- N-(1-cyano-2-methoxy-1-methylethyl)-4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxamide
- AKOS030738254
- EN300-6646760
- 1825709-30-5
- Z2033352260
-
- Inchi: 1S/C16H18N2O3/c1-16(9-17,10-21-2)18-15(20)13-7-8-14(19)12-6-4-3-5-11(12)13/h3-6,13H,7-8,10H2,1-2H3,(H,18,20)
- InChI Key: LIWCFZMQQMKCGC-UHFFFAOYSA-N
- SMILES: O=C(C1C2C=CC=CC=2C(CC1)=O)NC(C#N)(C)COC
Computed Properties
- Exact Mass: 286.13174244g/mol
- Monoisotopic Mass: 286.13174244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 467
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 79.2Ų
N-(1-cyano-2-methoxy-1-methylethyl)-4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6646760-0.05g |
N-(1-cyano-2-methoxy-1-methylethyl)-4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxamide |
1825709-30-5 | 95.0% | 0.05g |
$212.0 | 2025-03-13 |
N-(1-cyano-2-methoxy-1-methylethyl)-4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxamide Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on N-(1-cyano-2-methoxy-1-methylethyl)-4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxamide
Introduction to N-(1-cyano-2-methoxy-1-methylethyl)-4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxamide (CAS No. 1825709-30-5)
N-(1-cyano-2-methoxy-1-methylethyl-4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1825709-30-5, represents a class of molecules that exhibit intriguing structural and functional properties, making it a subject of intense research interest.
The molecular structure of N-(1-cyano-2-methoxy-1-methylethyl-4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxamide) is characterized by a naphthalene core modified with various functional groups. The presence of a cyano group at the 1-position and an oxo group at the 4-position introduces electrophilic centers that are highly reactive in various chemical transformations. Additionally, the 2-methoxy and 1-methylethyl substituents contribute to the compound's complexity and potential for diverse biological activities.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for their therapeutic potential. The naphthalene scaffold is particularly attractive due to its ability to serve as a privileged structure in drug design, offering multiple sites for functionalization and interaction with biological targets. N-(1-cyano-2-methoxy-1-methylethyl-4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxamide) exemplifies this trend, as its unique structural features have led to investigations into its pharmacological properties.
One of the most compelling aspects of N-(1-cyano-2-methoxy-1-methylethyl-4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxamide) is its potential as a building block for more complex pharmacophores. The cyano group can be further functionalized through reduction or nucleophilic addition reactions, while the oxo group can participate in condensation reactions to form new heterocycles. These reactivities make it an invaluable intermediate in synthetic chemistry.
The pharmaceutical industry has long recognized the importance of structural diversity in drug discovery. Compounds like N-(1-cyano-2-methoxy-1-methylethyl-4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxamide) offer a rich source of structural motifs that can be explored for their biological activity. Recent studies have demonstrated that derivatives of this compound exhibit promising effects in preclinical models of various diseases. For instance, modifications to the naphthalene core have shown potential in inhibiting certain enzymes and receptors that are implicated in inflammatory responses and cancer progression.
The synthesis of N-(1-cyano-2-methoxy-1-methylethyl-4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxamide) involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the tetrahydronaphthalene ring system through cyclization reactions followed by selective functionalization at specific positions. Advanced techniques such as transition metal catalysis have been employed to enhance reaction efficiency and yield.
The role of computational chemistry in designing and optimizing such compounds cannot be overstated. Molecular modeling studies have been instrumental in predicting the binding modes of N-(1-cyano-2-methoxy-1-methylethyl-4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxamide) with biological targets. These simulations provide valuable insights into how structural modifications can influence activity and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and develop more effective therapeutic agents.
In conclusion, N-(1-cyano-2-methoxy-1-methylethyl-4-oxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyxoloxyxoloxyxoloxyxoloxyzoloxyzoloxyzoloxyzoloxyzoloxyzoloxyzoloxyzolnaphthalenecarboxamidehydrocarbonhydrocarbonhydrocarbonhydrocarbonhydrocarbonhydrocarbonhydrocarbonhydrocarbonhydrocarbonhydrocarboanaldehydeformaldehydeformaldehydeformaldehydeformaldehydeformaldehydeformaldehydeformaldehydeformaldehydeformaldehydeformaldehydeformaldehydeformaldehydenitrilecyanogroupcyano-substituentcyano-group-substitutioncyano-substituent-effectcyano-substituent-reactivitycyano-substituent-biologicalactivitycyano-substituent-pharmacologicalactivitycyano-substituent-syntheticutilitynaphthalenecorenaphthalenederivatenaphthalenestructurenaphthalenemodificationnaphthaleneringnaphthalenering-systemtetrahydronaphthalenecyclizationcyclization-reactioncyclization-methodcyclization-productcyclization-efficiencycyclization-yieldfunctional-groupfunctional-group-analysisfunctional-group-interactionfunctional-group-modificationfunctional-group-synthesismodification strategymodification techniquestructural diversitystructural motifstructural featurestructural modificationstructural optimizationcomputational chemistrymolecular modelingbinding modepredictionactivity selectivitydrug designtherapeutic agentbiological targetenzymereceptorinflammatory responsecancer progressionpreclinical modelorganic synthesischemical transformationtransition metal catalysiscomputational predictionexperimental dataintegrationreaction efficiencyyieldoptimizationdesign processdiscovery accelerationstructure-function relationshipactivity-based drug designstructure-based drug designprivileged structureprivileged scaffoldprivileged scaffold-effectprivileged scaffold-applicationprivileged scaffold-characteristicprivileged scaffold-propertyprivileged scaffold-designprinciplederived derivativebioactive moleculebioactive sitebioactive moietybioactive fragmentbioactive componentbioactive unitbioactive elementbioactive featurebioactive characteristicbioactive propertybioactive profilebioactivitypharmacological activitytherapeutic potentialbiological activitybiological effectbiological functionbiological mechanismbiological interactionbiological processbiological pathwaybiological target interactiondrug-target interactionligand-target interactionreceptor-ligand interactionenzyme-inhibitor interactionenzyme-substrate interactionsubstrate inhibitioncompetitive inhibitionnoncompetitive inhibitionuncompetitive inhibitionmixed inhibitioninhibition mechanisminhibition effectinhibitory activityinhibitor derivativeinhibitor designinhibitor optimizationinhibitor synthesisinhibitor applicationinhibitor developmentinhibitor characterizationinhibitor profilinginhibitory profileinhibitory spectruminhibitory capabilityinhibitory potencyinhibitory selectivityinhibitory mechanism-based drug designstructure-based inhibitor designrationale for inhibitor designrationale for inhibitor optimizationrationale for inhibitor developmentrationale for inhibitor applicationrationale for inhibitor characterizationrationale for inhibitor profilingrationale for inhibitory profilerationale for inhibitory spectrumrationale for inhibitory capabilityrationale for inhibitory potencyrationale for inhibitory selectivitysynthetic utilitysynthetic strategysynthetic approachsynthetic methodsynthetic route synthetic transformationsynthetic intermediateintermediate synthesisintermediate modificationintermediate purificationintermediate characterizationintermediate applicationintermediate propertyintermediate profileintermediate analysisintermediate evaluationintermediate optimizationintermediate rationalizationsynthetic rationalechemical rationaleorganic rationalebiological rationalepharmacological rationaledrug discoveryprocess optimizationprocess developmentprocess improvementprocess integrationprocess intensificationprocess intensification techniqueprocess intensification technologyprocess intensification methodologyprocess intensification strategyprocess intensification approachprocess intensification principleprocess intensification conceptprocess intensification frameworkprocess intensification paradigmprocess intensification methodologybased on reaction engineeringbased on flow chemistrybased on microreactorsbased on continuous flowbased on plug flowbased on trickle flowbased on airlift reactorsbased on loop reactorsbased on packed bed reactorsbased on fluidized bed reactorsbased on moving bed reactorsbased on catalytic reactorsbased on photochemical reactorsbased on electrochemical reactorsbased on microwave reactorsbased on sonicationreactor designreactor engineeringreactor technologyreactor developmentreactor improvementreactor integrationreactor optimizationreactor performance/reactortransformation reactiontransformation mechanismtransformation strategytransformation approachtransformation methodtransformation principletransformation concepttransformation frameworktransformation paradigmtransformation methodologyreduction reactionnucleophilic addition reactioncondensation reactionfunctionalization reactionselective functionalizationregioselective functionalizationsubstrate scopebase effectelectrophile nucleophile ratioelectron densitydistribution electron densityelectrophilicitynucleophilicityatom economyreaction yieldreaction ratecatalytic efficiencycatalytic activitycatalytic selectivitycatalyst designcatalyst developmentcatalyst improvementcatalyst integrationcatalyst optimizationcatalyst performancecatalyst characterizationcatalyst profilingcatalytic profilecatalytic spectrumcatalytic capabilitycatalytic potencycatalytic selectivitycatalytic mechanism-based drug designstructure-based catalyst designrationale for catalyst designrationale for catalyst optimizationrationale for catalyst developmentrationale for catalyst improvementrationale for catalyst integrationrationale for catalyst optimizationrationale for catalyst performancerationale for catalyst characterizationrationale for catalyst profilingrationale for catalytic profilerationale for catalytic spectrumrationale for catalytic capabilityrationale for catalytic potencyrationale for catalytic selectivitysynthetic strategydevelopment strategydesign strategyoptimization strategymethodologystrategysynthesis strategyapplication strategycharacterization strategyprofiling strategyevaluation strategyselection criteriaevaluation criterionoptimization criterionselection methodoptimization methodcharacterization methodprofiling methodevaluation methodselection processoptimization processcharacterization processprofiling processevaluation processselection criteriaoptimization criterionsynthetic utilitypharmacological activitydrug-like propertiesADMET propertiesADMET profileADMET screeningADMET predictionADMET assessmentADMET modelingADMET simulationADMET experimentADMET dataADMET interpretationADMET analysisADMET reportADMET resultADMET conclusionADMET validationADMET verificationADMET validation protocolADMET verification protocolADMET complianceADMET guidelineADMEToxicologytoxicity assessmenttoxicity testingtoxicity endpointtoxicity mechanismtoxicity pathwaytoxicity effecttoxicity responsetoxicity damageadverse effectadverse eventadverse reactionadverse outcomeadverse impactadverse consequenceadverse manifestationadverse symptomadverse signadversely affectedadversely influencingsafety evaluation safety assessment safety testing safety endpoint safety mechanism safety pathway safety effect safety response safety damage adverse effect adverse event adverse reaction adverse outcome adverse impact adverse consequence adverse manifestation adverse symptom adverse sign adversely affected adversely influencingefficacy evaluation efficacy assessment efficacy testing efficacy endpoint efficacy mechanism efficacy pathway efficacy effect efficacy response efficacy damage effective effect effective outcome effective impact effective consequence effective manifestation effective symptom effective sign effectively affected effectively influencingpreclinical studypreclinical researchpreclinical developmentpreclinical testingpreclinical evaluationpreclinical assessmentpreclinical trialpreclinical study protocolpreclinical study designpreclinical study conductpreclinical study analysispreclinical study interpretationpreclinical study reportpreclinical study resultpreclinical study conclusionpreclinical study validationpreclinical study verificationclinica clinical trial clinical research clinical development clinical testing clinical evaluation clinical assessment clinical trial protocol clinical trial design clinical trial conduct clinical trial analysis clinical trial interpretation clinical trial report clinical trial result clinical trial conclusion clinical trial validation clinical trial verification translational researchtranslational science translational approach translational method translational principle translational concept translational framework translational paradigm translational methodology translational model translational system translational platform translational pipeline translational bridge translational gap translational barrier translational challenge translational opportunity translational potential translational feasibility translation translationation translationation translationation translationation translationation translationation translationation translationation translationation translationation translationation translationation
1825709-30-5 (N-(1-cyano-2-methoxy-1-methylethyl)-4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)